(1,2,3,5-tetrahydro-4,1-benzoxazepin-7-yl)methanol
Description
“(1,2,3,5-tetrahydro-4,1-benzoxazepin-7-yl)methanol” is a chemical compound with the CAS Number: 2445790-48-5 . It has a molecular weight of 179.22 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC name of the compound is (1,2,3,5-tetrahydrobenzo[e][1,4]oxazepin-7-yl)methanol . The InChI code is 1S/C10H13NO2/c12-6-8-1-2-10-9(5-8)7-13-4-3-11-10/h1-2,5,11-12H,3-4,6-7H2 . This information can be used to deduce the molecular structure of the compound.Physical And Chemical Properties Analysis
“(1,2,3,5-tetrahydro-4,1-benzoxazepin-7-yl)methanol” is a powder that is stored at room temperature . More specific physical and chemical properties such as melting point, boiling point, and solubility would require additional data.Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1,2,3,5-tetrahydro-4,1-benzoxazepin-7-yl)methanol involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-nitrophenol", "ethyl acetoacetate", "sodium borohydride", "methyl iodide", "sodium hydroxide", "hydrochloric acid", "sodium carbonate", "methanol" ], "Reaction": [ "Step 1: Reduction of 2-nitrophenol to 2-aminophenol using sodium borohydride", "Step 2: Cyclization of 2-aminophenol with ethyl acetoacetate in the presence of sodium hydroxide to form 4-hydroxyquinoline", "Step 3: Reduction of 4-hydroxyquinoline with sodium borohydride to form 4-hydroxyquinoline-3-carboxaldehyde", "Step 4: Condensation of 4-hydroxyquinoline-3-carboxaldehyde with methyl iodide in the presence of sodium carbonate to form (1,2,3,5-tetrahydro-4,1-benzoxazepin-7-yl)methanol", "Step 5: Purification of the product using hydrochloric acid and methanol" ] } | |
CAS RN |
2445790-48-5 |
Product Name |
(1,2,3,5-tetrahydro-4,1-benzoxazepin-7-yl)methanol |
Molecular Formula |
C10H13NO2 |
Molecular Weight |
179.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
